Cas no 1247053-47-9 (3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 1247053-47-9
• MF: C₄H₆N₂O₃
• MW: 130.10204076767
• CID: 5462315
• PubChem ID: 136072234
• Update Time: 2025-10-25

3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethyl)-4H-1,2,4-oxadiazol-5-one
• 3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• Z992945996

• Inchi： 1S/C4H6N2O3/c1-8-2-3-5-4(7)9-6-3/h2H2,1H3,(H,5,6,7)
• InChI Key： RVSUCFJJODWCJV-UHFFFAOYSA-N
• SMILES： O(C)CC1=NOC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: -0.3
• Topological Polar Surface Area: 59.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one

Comprehensive Overview of 3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS No. 1247053-47-9)

3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS No. 1247053-47-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The 1,2,4-oxadiazole core is known for its stability and versatility, making it a valuable scaffold in drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate or building block for synthesizing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one has surged, driven by advancements in medicinal chemistry and crop protection. This compound’s methoxymethyl substituent enhances its solubility and reactivity, which is critical for optimizing pharmacokinetic properties in drug development. Its CAS No. 1247053-47-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the trending topics in organic synthesis is the exploration of sustainable methodologies for producing 1,2,4-oxadiazole derivatives. 3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one aligns with this trend, as researchers investigate greener catalysts and solvent-free reactions to minimize environmental impact. Questions like "How to synthesize 1,2,4-oxadiazoles efficiently?" or "What are the applications of methoxymethyl-substituted heterocycles?" are commonly encountered in academic and industrial forums.

The compound’s potential extends to material science, where its oxadiazole ring contributes to the development of organic electronic materials. Its thermal stability and electron-deficient nature make it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic devices. This multidisciplinary applicability underscores why CAS No. 1247053-47-9 is a subject of ongoing research across chemistry subfields.

From an analytical perspective, 3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one requires precise characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure accurate identification and purity assessment, which are crucial for reproducibility in synthetic workflows. The compound’s molecular weight (C₅H₈N₂O₃) and structural isomerism are also key points of discussion among chemists.

In conclusion, 3-(methoxymethyl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS No. 1247053-47-9) represents a promising avenue for innovation in drug design, agrochemicals, and advanced materials. Its integration into modern research highlights the growing importance of functionalized heterocycles in addressing global challenges in health and sustainability. As interest in tailored molecular architectures continues to rise, this compound will likely remain a focal point in scientific literature and industrial applications.